Cas no 124500-60-3 (4-(4-Nitrophenyl)cyclohexanone)
4-(4-Nitrophenyl)cyclohexanone is a synthetic organic compound featuring a cyclohexanone core substituted with a 4-nitrophenyl group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The nitro group enhances electrophilic properties, facilitating further functionalization via reduction or nucleophilic substitution. Its crystalline form ensures consistent purity and handling stability. The compound’s well-defined molecular architecture allows for precise control in multi-step synthetic routes, contributing to its utility in research and industrial applications requiring high regioselectivity and yield optimization.
124500-60-3 structure
Product Name:4-(4-Nitrophenyl)cyclohexanone
CAS No:124500-60-3
MF:C12H13NO3
MW:219.236523389816
CID:1220123
PubChem ID:21260496
Update Time:2025-05-27
4-(4-Nitrophenyl)cyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 4-(4-nitrophenyl)-
- 4-(4-nitrophenyl)cyclohexanone
- SCHEMBL2437262
- QOKGZTDRQTUUSB-UHFFFAOYSA-N
- DB-339740
- 4-(4-Nitro-phenyl)-cyclohexanone
- 124500-60-3
- 4-(4-Nitrophenyl)cyclohexanone
-
- Inchi: 1S/C12H13NO3/c14-12-7-3-10(4-8-12)9-1-5-11(6-2-9)13(15)16/h1-2,5-6,10H,3-4,7-8H2
- InChI Key: QOKGZTDRQTUUSB-UHFFFAOYSA-N
- SMILES: O=C1CCC(C2C=CC(=CC=2)[N+](=O)[O-])CC1
Computed Properties
- Exact Mass: 219.08959
- Monoisotopic Mass: 219.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- PSA: 60.21
4-(4-Nitrophenyl)cyclohexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N125960-25mg |
4-(4-Nitrophenyl)cyclohexanone |
124500-60-3 | 25mg |
$173.00 | 2023-05-17 | ||
| TRC | N125960-100mg |
4-(4-Nitrophenyl)cyclohexanone |
124500-60-3 | 100mg |
$ 800.00 | 2023-09-06 | ||
| TRC | N125960-250mg |
4-(4-Nitrophenyl)cyclohexanone |
124500-60-3 | 250mg |
$1378.00 | 2023-05-17 |
4-(4-Nitrophenyl)cyclohexanone Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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